[4-(3,4-dimethoxyphenyl)oxan-4-yl]-pyrrolidin-1-ylmethanone

• IUPAC Name: [4-(3,4-dimethoxyphenyl)oxan-4-yl]-pyrrolidin-1-ylmethanone
• InChI: InChI=1S/C18H25NO4/c1-21-15-6-5-14(13-16(15)22-2)18(7-11-23-12-8-18)17(20)19-9-3-4-10-19/h5-6,13H,3-4,7-12H2,1-2H3
• InChI Key: GEEPNTZOILYESY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2(CCOCC2)C(=O)N3CCCC3)OC
• Molecular Formula: C18H25NO4
• Molecular Weight: 319.4 g/mol

Description

[4-(3,4-dimethoxyphenyl)oxan-4-yl]-pyrrolidin-1-ylmethanone is a synthetic organic compound characterized by its unique chemical structure, which includes a pyrrolidine ring and an oxane ring substituted with a dimethoxyphenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [4-(3,4-dimethoxyphenyl)oxan-4-yl]-pyrrolidin-1-ylmethanone typically involves multi-step organic reactions. One common method starts with the preparation of the oxane ring, followed by the introduction of the dimethoxyphenyl group through electrophilic aromatic substitution. The final step involves the formation of the pyrrolidine ring via cyclization reactions under controlled conditions. Specific reagents and catalysts, such as organolithium compounds and transition metal catalysts, are often employed to facilitate these reactions .

Industrial Production Methods

Industrial production of this compound may involve optimized synthetic routes to ensure high yield and purity. Techniques such as continuous flow chemistry and automated synthesis can be utilized to scale up the production process. Additionally, purification methods like recrystallization and chromatography are employed to obtain the desired compound with minimal impurities.

Chemical Reactions Analysis

Types of Reactions

[4-(3,4-dimethoxyphenyl)oxan-4-yl]-pyrrolidin-1-ylmethanone undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like hydrogen peroxide or water radical cations to form corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur at the methanone group, leading to the formation of different derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing agents: Hydrogen peroxide, water radical cations.

Reducing agents: Sodium borohydride, lithium aluminum hydride.

Catalysts: Transition metal catalysts like palladium or copper.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while reduction can produce alcohols or amines.

Scientific Research Applications

[4-(3,4-dimethoxyphenyl)oxan-4-yl]-pyrrolidin-1-ylmethanone has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in organic synthesis.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic effects and as a lead compound in drug discovery.

Industry: Utilized in the development of new materials and as an intermediate in the production of pharmaceuticals

Mechanism of Action

The mechanism of action of [4-(3,4-dimethoxyphenyl)oxan-4-yl]-pyrrolidin-1-ylmethanone involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies on its binding affinity and interaction with cellular components are essential to fully understand its mechanism of action .

Comparison with Similar Compounds

Similar Compounds

• [4-(3,4-dimethoxyphenyl)tetrahydro-2H-pyran-4-yl]methyl-2-(4-methoxyphenyl)acetamide
• 1-[4-(3,4-dimethoxyphenyl)oxan-4-yl]methanamine hydrochloride
• N-{[4-(3,4-dimethoxyphenyl)oxan-4-yl]methyl}-2,2-diphenylacetamide

Uniqueness

What sets [4-(3,4-dimethoxyphenyl)oxan-4-yl]-pyrrolidin-1-ylmethanone apart from similar compounds is its unique combination of the oxane and pyrrolidine rings, which may confer distinct chemical and biological properties